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Introduction
XY028-140, also known as MS140, is a potent and selective Proteolysis Targeting Chimera

(PROTAC) designed for the targeted degradation of Cyclin-Dependent Kinase 4 (CDK4) and

Cyclin-Dependent Kinase 6 (CDK6).[1][2] As critical regulators of the cell cycle, CDK4 and

CDK6 are key targets in cancer therapy.[1] XY028-140 functions as a bifunctional molecule,

tethering CDK4/6 to the Cereblon (CRBN) E3 ubiquitin ligase complex, leading to the

ubiquitination and subsequent proteasomal degradation of the target kinases.[1] This

degradation mechanism offers a distinct advantage over traditional small molecule inhibitors by

eliminating both the kinase-dependent and independent functions of CDK4/6. These application

notes provide a summary of the effective treatment durations for CDK6 degradation by XY028-
140 and detailed protocols for its use in in vitro and in vivo settings.

Mechanism of Action
XY028-140 is a PROTAC that links a CDK4/6 ligand to a ligand for the E3 ubiquitin ligase

Cereblon (CRBN).[3] This ternary complex formation facilitates the transfer of ubiquitin from the

E3 ligase to CDK4/6, marking it for degradation by the 26S proteasome. The degradation of
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CDK4/6 leads to the inhibition of the Retinoblastoma (Rb)/E2F signaling pathway, a critical

checkpoint in the G1/S phase transition of the cell cycle.[1]
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Caption: Mechanism of XY028-140-induced CDK6 degradation.
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The following tables summarize the effective concentrations and treatment durations of XY028-
140 for CDK6 degradation and functional outcomes in various cancer cell lines.

Table 1: Time-Dependent Degradation of CDK6 in Colo205 Cells

Treatment Duration
XY028-140
Concentration (µM)

Effect on CDK6
Levels

Reference

3 hours 0.1
Significant

Degradation
[4]

5 hours 0.5 Marked Degradation [4]

Table 2: Concentration-Dependent Effects of XY028-140
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Cell Line
Treatment
Duration

XY028-140
Concentration
(µM)

Outcome Reference

Colo205 5 hours 0.01 - 1

Concentration-

dependent

degradation of

CDK4/6

[4]

A375

(Melanoma)
24 hours 0.3, 1

Inhibition of

CDK4/6

expression and

activity

[3][5]

T47D (Breast

Cancer)
24 hours 0.3, 1

Inhibition of

CDK4/6

expression and

activity

[3][5]

T47D (Breast

Cancer)
11 days 0.03 - 3

Inhibition of

cancer cell

proliferation

[3][5]

Various Rb-

proficient tumor

cell lines

10-15 days Not specified

Greater

suppression of

cell growth

compared to

Palbociclib

[4]

Experimental Protocols
In Vitro CDK6 Degradation Assay
This protocol describes the treatment of cultured cancer cells with XY028-140 to assess the

time- and concentration-dependent degradation of CDK6 by Western blotting.
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Caption: Workflow for in vitro CDK6 degradation analysis.
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Materials:

XY028-140 (powder)

Dimethyl sulfoxide (DMSO)

Appropriate cancer cell line (e.g., Colo205, A375, T47D)

Complete cell culture medium

Phosphate-buffered saline (PBS)

Cell scrapers

Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

BCA Protein Assay Kit

Laemmli sample buffer

SDS-PAGE gels

PVDF membrane

Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

Primary antibodies (e.g., anti-CDK6, anti-CDK4, anti-β-actin)

HRP-conjugated secondary antibody

Chemiluminescent substrate

Procedure:

Cell Culture and Treatment:

Seed cells in appropriate culture plates and allow them to adhere and reach 70-80%

confluency.
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Prepare a stock solution of XY028-140 in DMSO (e.g., 10 mM).

Dilute the XY028-140 stock solution in complete culture medium to the desired final

concentrations.

For a time-course experiment, treat cells with a fixed concentration of XY028-140 (e.g.,

0.5 µM) and harvest at different time points (e.g., 0, 1, 3, 5, 8, 24 hours).

For a dose-response experiment, treat cells with increasing concentrations of XY028-140
(e.g., 0.01, 0.03, 0.1, 0.3, 1 µM) for a fixed duration (e.g., 5 or 24 hours).

Cell Lysis and Protein Quantification:

After treatment, wash the cells with ice-cold PBS.

Lyse the cells in ice-cold lysis buffer.

Centrifuge the lysates to pellet cell debris and collect the supernatant.

Determine the protein concentration of each lysate using a BCA assay.

Western Blotting:

Normalize protein concentrations and prepare samples with Laemmli buffer.

Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

Block the membrane in blocking buffer for 1 hour at room temperature.

Incubate the membrane with the primary antibody overnight at 4°C.

Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1

hour at room temperature.

Detect the protein bands using a chemiluminescent substrate and an imaging system.

Use a loading control (e.g., β-actin) to ensure equal protein loading.
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Cell Proliferation Assay
This protocol is for assessing the long-term effect of XY028-140 on cancer cell proliferation.

Materials:

XY028-140

Appropriate cancer cell line (e.g., T47D)

Complete cell culture medium

96-well plates

Crystal violet solution or a resazurin-based viability reagent

Procedure:

Seed cells at a low density in 96-well plates.

Allow cells to attach overnight.

Treat cells with a range of XY028-140 concentrations (e.g., 0.03, 0.1, 0.3, 1, 3 µM).

Incubate the cells for an extended period (e.g., 10-15 days), changing the medium with fresh

XY028-140 every 3-4 days.

At the end of the incubation period, assess cell viability using a crystal violet staining protocol

or a resazurin-based assay according to the manufacturer's instructions.

Quantify the results by measuring the absorbance at the appropriate wavelength.

In Vivo Studies
For in vivo efficacy studies, XY028-140 can be administered to tumor-bearing animal models.

Formulation and Administration:
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A suggested formulation for in vivo use is a suspension in 10% DMSO, 40% PEG300, 5%

Tween-80, and 45% saline.[3]

It is recommended to prepare the working solution fresh on the day of use.[3]

Administration can be performed via oral gavage or intraperitoneal injection.[3]

Disclaimer: These protocols are for research use only and should be adapted and optimized for

specific experimental conditions. MedChemExpress (MCE) has not independently confirmed

the accuracy of these methods.[3][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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